Cas no 2171307-32-5 ((3R)-3-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: (3R)-3-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171307-32-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6402429
• PubChem ID: 165496087
• Update Time: 2025-05-26

(3R)-3-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• (3R)-3-[3-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
• 2171307-32-5
• EN300-1548719

• Inchi： 1S/C26H30N2O5/c1-16(12-25(30)31)28-24(29)13-18(17-10-11-17)14-27-26(32)33-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16-,18?/m1/s1
• InChI Key： IZSUYNJVFNDWSO-PYUWXLGESA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1)N[C@H](C)CC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

(3R)-3-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171307-32-5): A Comprehensive Overview

(3R)-3-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171307-32-5) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and functional groups, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

(3R)-3-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid is a complex molecule with a molecular formula of C₂₆H₃₄N₂O₅. The compound features a cyclopropyl group, an amino group protected by a fluorenylmethoxycarbonyl (Fmoc) moiety, and a carboxylic acid group. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it suitable for various applications in drug discovery and development.

The cyclopropyl group is known for its strain energy and reactivity, which can influence the conformational flexibility and binding affinity of the molecule. The Fmoc protecting group is widely used in peptide synthesis to prevent premature reactions and ensure controlled deprotection. The carboxylic acid group provides the molecule with potential for forming hydrogen bonds and salt bridges, which are crucial for interactions with biological targets.

Synthesis Methods

The synthesis of (3R)-3-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid involves a series of well-defined steps that ensure high purity and yield. One common approach is to start with the preparation of the protected amino acid derivative using Fmoc chemistry. This is followed by coupling reactions to introduce the cyclopropyl group and other functional groups. Recent advancements in catalytic methods and green chemistry have led to more efficient and environmentally friendly synthetic routes.

A notable example is the use of palladium-catalyzed cross-coupling reactions to introduce the cyclopropyl group. This method not only improves the yield but also reduces the formation of side products, leading to higher purity compounds. Additionally, chiral catalysts have been employed to achieve enantioselective synthesis, ensuring that the desired (R)-enantiomer is obtained with high enantiomeric excess.

Biological Activities

(3R)-3-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid has been studied for its potential biological activities, particularly in the context of enzyme inhibition and receptor modulation. One area of significant interest is its ability to inhibit specific enzymes involved in metabolic pathways or signaling cascades. For instance, preliminary studies have shown that this compound can inhibit certain proteases and kinases, which are key targets in cancer therapy and inflammatory diseases.

In addition to enzyme inhibition, (3R)-3-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid has demonstrated potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are targets for many approved drugs. Research has indicated that this compound can selectively bind to specific GPCRs, modulating their activity and potentially leading to therapeutic benefits.

Clinical Applications and Research Advancements

The potential clinical applications of (3R)-3-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid are being actively explored through preclinical studies and early-stage clinical trials. One promising area is its use as an anticancer agent. Preclinical studies have shown that this compound can selectively target cancer cells while sparing normal cells, suggesting a favorable therapeutic index.

In addition to cancer therapy, research has also focused on its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Early studies have indicated that (3R)-3-3-cyclopropyl-4-{(9H-fluoren-9-yloxymethylcarbonyl)amino}butanoyl butanoic acid can reduce inflammation by inhibiting key inflammatory mediators such as cytokines and chemokines.

Conclusion

(3R)-3-3-cyclopropyl-4-{(9H-fluoren-9-yloxymethylcarbonyl)amino}butanoyl butanoic acid (CAS No. 2171307-32-5) is a promising compound with unique structural features that make it suitable for various applications in medicinal chemistry and pharmaceutical research. Its potential as an enzyme inhibitor and receptor modulator has been demonstrated through preclinical studies, highlighting its therapeutic potential in areas such as cancer therapy and inflammatory diseases. Ongoing research continues to explore its full range of biological activities and clinical applications, making it an exciting area of focus for future drug development efforts.